Cas no 73681-12-6 (Indecainide Hydrochloride)

• Product Name: Indecainide Hydrochloride
• CAS No: 73681-12-6
• MF: C₂₀H₂₅ClN₂O
• MW: 344.878304243088
• CID: 553727
• PubChem ID: 52194
• Update Time: 2025-06-30

Indecainide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-carboxamide,9-[3-[(1-methylethyl)amino]propyl]-, hydrochloride (1:1)
• 9-[3-(propan-2-ylamino)propyl]fluorene-9-carboxamide,hydrochloride
• Indecainid
• Indecainide Hydrochloride
• 9H-Fluorene-9-carboxamide, 9-(3-((1-methylethyl)amino)propyl)-, monohydrochloride
• M76V0B96L5
• Indecainide hydrochloride (USAN)
• Indecainide HCl
• Decabid;LY 135837
• INDECAINIDE HYDROCHLORIDE [WHO-DD]
• indecainide hydro-chloride
• DTXCID90146441
• CS-0006268
• Indecainide hydrochloride [USAN]
• AKOS040752077
• 9-Carbamoyl-9-(3-isopropylaminopropyl)fluorene hydrochloride
• LY 135837
• Q27283583
• SCHEMBL121201
• D04521
• HY-16259
• INDECAINIDE HYDROCHLORIDE (MART.)
• 9-(3-((1-methylethyl)amino)propyl)-9H-fluorene-9-carboxamide
• NXNSCUZKMVYAJQ-UHFFFAOYSA-N
• UNII-M76V0B96L5
• LY-135837
• 9-[3-(propan-2-ylamino)propyl]fluorene-9-carboxamide;hydrochloride
• 9-(3-((1-Methylethyl)amino)propyl)-9H-fluorene-9-carboxamide hydrochloride
• 73681-12-6
• 9-(3-(Isopropylamino)propyl)fluorene-9-carboxamide monohydrochloride
• Indecainide (hydrochloride)
• Decabid (TN)
• Decabid
• 9-[3-(Isopropylamino)propyl]fluorene-9-carboxamide monohydrochloride
• INDECAINIDE HYDROCHLORIDE [MI]
• DTXSID60223950
• INDECAINIDE HYDROCHLORIDE [ORANGE BOOK]
• CHEMBL1200341
• INDECAINIDE HYDROCHLORIDE [MART.]
• LY-135857

• Inchi： 1S/C20H24N2O.ClH/c1-14(2)22-13-7-12-20(19(21)23)17-10-5-3-8-15(17)16-9-4-6-11-18(16)20;/h3-6,8-11,14,22H,7,12-13H2,1-2H3,(H2,21,23);1H
• InChI Key： NXNSCUZKMVYAJQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(C2C=CC=CC=2C2C=CC=CC1=2)CCCNC(C)C)N

Computed Properties

• Exact Mass: 344.1655411g/mol
• Monoisotopic Mass: 344.1655411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Melting Point: 216.5-217°; mp 203-204°

Indecainide Hydrochloride Security Information

• Toxicity：LD50 orally in male, female mice, rats: 100, 96, 103, 82 mg/kg (Sandusky, Meyers)

Additional information on Indecainide Hydrochloride

Indecainide Hydrochloride: A Comprehensive Overview

Indecainide Hydrochloride, also known by its CAS number 73681-12-6, is a pharmaceutical compound that has garnered significant attention in the biomedical and drug development sectors. This substance belongs to the category of cardiotonic agents, which are primarily used to enhance heart muscle contractions. Its structure and pharmacological properties make it a valuable component in various medical applications, particularly in the treatment of cardiac conditions.

The compound's name itself provides insight into its composition. Indecainide is the core structure of the molecule, while Hydrochloride indicates that it is combined with hydrochloric acid (HCl), a common practice in pharmaceuticals to improve solubility and bioavailability. This formulation ensures that Indecainide Hydrochloride can be effectively absorbed by the body, leading to its desired therapeutic effects.

Recent studies have focused on optimizing the synthesis of Indecainide Hydrochloride to enhance purity and reduce manufacturing costs. For instance, advancements in catalytic processes and purification techniques have enabled higher yields while maintaining the compound's efficacy. These innovations are critical in ensuring that the drug remains accessible and affordable for patients worldwide.

A key area of research involves understanding the pharmacokinetics of Indecainide Hydrochloride. This includes its absorption, distribution, metabolism, and excretion (ADME) properties. Recent findings have highlighted the importance of hepatic enzyme systems in metabolizing the compound, which has implications for drug interactions and dosing regimens. For example, studies have shown that CYP3A4 enzyme activity plays a pivotal role in its metabolism, suggesting the need for cautious monitoring in patients on other medications that may inhibit or induce this enzyme.

The therapeutic applications of Indecainide Hydrochloride are vast. It is primarily used in the management of heart failure and certain arrhythmias. However, emerging research is exploring its potential in other areas, such as anti-inflammatory therapy and neuroprotection. For instance, recent preclinical trials have demonstrated its ability to modulate inflammatory pathways, which could pave the way for novel treatments in conditions like rheumatoid arthritis and Alzheimer's disease.

Another critical aspect of Indecainide Hydrochloride is its safety profile. While it has been generally well-tolerated in clinical settings, there are known side effects, including gastrointestinal disturbances and potential interactions with other medications. Ongoing research is focused on identifying biomarkers that can predict individual responses to the drug, enabling personalized dosing and reducing adverse effects.

The synthesis of Indecainide Hydrochloride has also seen advancements in green chemistry practices. Researchers are exploring sustainable methods to produce the compound with reduced environmental impact. This not only aligns with global efforts towards eco-friendly pharmaceutical manufacturing but also ensures long-term sustainability of the drug's production.

In conclusion, Indecainide Hydrochloride is a multifaceted compound with established therapeutic applications and ongoing research potential. Its role in cardiovascular medicine is well-documented, while emerging studies are uncovering new avenues for its use in inflammation and neurodegenerative diseases. As our understanding of its pharmacology deepens, so too does its utility in addressing complex medical challenges.